![molecular formula C11H17N3O B7457223 N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide](/img/structure/B7457223.png)
N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide, also known as NPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. NPC is a heterocyclic compound that contains a pyrazole ring and a cyclohexane ring, and it has a molecular formula of C12H18N2O.
Mechanism of Action
The exact mechanism of action of N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in the perception of pain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the body. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide is its versatility and potential for use in various scientific fields. This compound is relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide. In medicine, this compound could be further studied for its potential applications in the treatment of pain, inflammation, and cancer. In agriculture, this compound could be further studied for its potential applications as a pesticide. In material science, this compound could be further studied for its potential applications in the development of self-healing materials. Further studies could also be conducted to better understand the mechanism of action of this compound and to identify any potential side effects or adverse reactions.
Synthesis Methods
N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide can be synthesized through a multistep process that involves the reaction of 1-methylpyrazole with cyclohexanecarboxylic acid chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with an amine such as methylamine or ethylamine to yield the final product, this compound. This synthesis method has been optimized and improved over the years to increase the yield and purity of this compound.
Scientific Research Applications
N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. This compound has also been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, this compound has been shown to have insecticidal properties, making it a potential candidate for the development of new pesticides. This compound has also been studied for its potential applications in material science, as it has been shown to have self-healing properties that could be utilized in the development of new materials.
properties
IUPAC Name |
N-(1-methylpyrazol-3-yl)cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-14-8-7-10(13-14)12-11(15)9-5-3-2-4-6-9/h7-9H,2-6H2,1H3,(H,12,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKKUHJOCTLFRKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)NC(=O)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.